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Compound of Interest

Compound Name: N-Methylhexanamide

CAS No.: 3418-05-1

Cat. No.: B1216667

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-
Methylhexanamide in various organic solvents. Due to the limited availability of specific

quantitative data in publicly accessible literature, this document focuses on a detailed

qualitative solubility profile, established experimental protocols for determining solubility, and a

framework for recording and presenting quantitative findings.

Introduction to N-Methylhexanamide
N-Methylhexanamide is a secondary amide with the chemical formula C₇H₁₅NO. Its structure

consists of a hexanoyl group attached to a methylamino group. The presence of both a

relatively long alkyl chain and a polar amide group dictates its solubility characteristics, making

it an interesting subject for study in various chemical and pharmaceutical contexts.

Understanding its solubility is crucial for applications such as reaction chemistry, formulation

development, and purification processes.

Physicochemical Properties of N-Methylhexanamide:
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Property Value Source

Molecular Formula C₇H₁₅NO PubChem

Molecular Weight 129.20 g/mol PubChem

IUPAC Name N-methylhexanamide PubChem

CAS Number 3418-05-1 PubChem

XLogP3 1.5 PubChem

Qualitative Solubility Profile
The solubility of a compound is governed by the principle of "like dissolves like," which implies

that substances with similar intermolecular forces are more likely to be soluble in one another.

N-Methylhexanamide possesses a polar amide group capable of hydrogen bonding and a

nonpolar hexyl chain. This dual nature influences its solubility in different classes of organic

solvents.

Polar Protic Solvents (e.g., Alcohols like Methanol, Ethanol): N-Methylhexanamide is

expected to be soluble in polar protic solvents. The amide group can act as a hydrogen bond

acceptor via the carbonyl oxygen and as a hydrogen bond donor via the N-H group, allowing

for favorable interactions with the hydroxyl groups of alcohols.

Polar Aprotic Solvents (e.g., Acetone, Acetonitrile, Dimethyl Sulfoxide): Good solubility is also

anticipated in polar aprotic solvents. These solvents can accept hydrogen bonds and engage

in dipole-dipole interactions with the polar amide group of N-Methylhexanamide.

Nonpolar Solvents (e.g., Hexane, Toluene): The solubility in nonpolar solvents is expected to

be moderate to low. The nonpolar hexyl chain will interact favorably with these solvents

through London dispersion forces, but the highly polar amide group will be less effectively

solvated, limiting overall solubility. As the alkyl chain length in amides increases, their

solubility in nonpolar solvents tends to increase.

Ethers (e.g., Diethyl Ether, Tetrahydrofuran): Moderate solubility is predicted in ethers. While

ethers can act as hydrogen bond acceptors, they are generally less polar than alcohols or

polar aprotic solvents.
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Quantitative Solubility Data
As specific quantitative solubility data for N-Methylhexanamide is not widely available, the

following table is provided as a template for researchers to record their experimental findings.

The subsequent sections detail the experimental protocols for obtaining this data.

Table 1: Experimentally Determined Solubility of N-Methylhexanamide

Organic Solvent Temperature (°C)
Solubility ( g/100
mL)

Solubility (mol/L)

Methanol

Ethanol

Acetone

Acetonitrile

Ethyl Acetate

Dichloromethane

Toluene

n-Hexane

Tetrahydrofuran

Dimethyl Sulfoxide

Experimental Protocols for Solubility Determination
To obtain quantitative solubility data, the following established methods are recommended.

Gravimetric Method (Shake-Flask)
This is a reliable and widely used method for determining thermodynamic solubility.

Methodology:

Preparation of Saturated Solution:
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Add an excess amount of N-Methylhexanamide to a known volume of the desired

organic solvent in a sealed, airtight container (e.g., a screw-cap vial or flask). The

presence of undissolved solid is crucial to ensure saturation.

Agitate the mixture at a constant temperature using a mechanical shaker or a magnetic

stirrer for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

Phase Separation:

Allow the mixture to stand undisturbed at the same constant temperature to allow the

undissolved solid to settle.

Alternatively, centrifuge the mixture to facilitate the separation of the solid and liquid

phases.

Sample Analysis:

Carefully withdraw a known volume of the clear supernatant (the saturated solution) using

a calibrated pipette.

Transfer the aliquot to a pre-weighed, clean, and dry container (e.g., a glass beaker or

evaporating dish).

Solvent Evaporation:

Evaporate the solvent from the container under a gentle stream of nitrogen or in a vacuum

oven at a temperature that will not cause the degradation of N-Methylhexanamide.

Quantification:

Once the solvent is completely removed, reweigh the container with the N-
Methylhexanamide residue.

The mass of the dissolved N-Methylhexanamide is the difference between the final and

initial weights of the container.

Solubility can then be calculated and expressed in units such as g/100 mL or mol/L.
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UV/Vis Spectrophotometry Method
This method is suitable for solvents that are transparent in the UV-Vis region where N-
Methylhexanamide has a significant absorbance.

Methodology:

Preparation of a Calibration Curve:

Prepare a series of standard solutions of N-Methylhexanamide of known concentrations

in the chosen organic solvent.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) of N-Methylhexanamide using a UV/Vis spectrophotometer.

Plot a graph of absorbance versus concentration to create a calibration curve. The curve

should be linear and pass through the origin (or be corrected for a blank).

Preparation of Saturated Solution:

Follow the same procedure as in the gravimetric method (steps 1 and 2) to prepare a

saturated solution of N-Methylhexanamide at a constant temperature.

Sample Analysis:

Withdraw a small aliquot of the clear supernatant.

Dilute the aliquot with a known volume of the organic solvent to bring the concentration

within the linear range of the calibration curve.

Quantification:

Measure the absorbance of the diluted solution at the λmax.

Use the calibration curve to determine the concentration of N-Methylhexanamide in the

diluted solution.
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Calculate the concentration in the original saturated solution by accounting for the dilution

factor.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of N-
Methylhexanamide.
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Figure 1: Experimental Workflow for Solubility Determination
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Caption: Figure 1: Experimental Workflow for Solubility Determination.
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This guide provides a foundational understanding of the solubility of N-Methylhexanamide and

equips researchers with the necessary protocols to determine quantitative data. The provided

framework for data presentation will aid in the systematic collection and comparison of solubility

information across various organic solvents.

To cite this document: BenchChem. [Solubility of N-Methylhexanamide in Organic Solvents:
An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216667/docs#solubility-of-n-methylhexanamide-in-
organic-solvents-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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